![molecular formula C20H18ClN5O3S2 B2713779 N-(4-(N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)sulfamoyl)phenyl)acetamide CAS No. 896367-71-8](/img/structure/B2713779.png)
N-(4-(N-(2-(2-(4-chlorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)sulfamoyl)phenyl)acetamide
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Overview
Description
This compound is a thiazole derivative . Thiazole derivatives have been reported to have various medicinal properties such as anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities . In particular, this compound has shown promising anticancer activity against a range of cancer cell lines.
Synthesis Analysis
The synthesis of similar thiazole derivatives has been reported in the literature . The molecular structures of the synthesized derivatives were confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using NMR and IR spectroscopy . The NMR spectrum showed peaks corresponding to the aromatic protons and the thiazole ring . The IR spectrum showed peaks corresponding to the C-H stretch of the phenyl nucleus, the C=C skeletal stretch of the phenyl ring, and the C=O stretch of the amide group .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar thiazole derivatives have been studied . The replacement of the NH2 group with a substituted phenyl ring led to an evident increase in antibacterial activity of the synthesized thiazole derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed . The molecular weight, molecular formula, and other properties have been determined .Scientific Research Applications
Antimicrobial Applications
- The synthesis of formazans from a Mannich base related to the structure of interest showed moderate antimicrobial activity against bacterial and fungal strains such as Escherichia coli, Salmonella typhi, Aspergillus niger, Penicillium species, and Candida albicans (Sah et al., 2014).
- Another study synthesized thiazolidin-4-one derivatives, aiming to determine their antimicrobial activity, which showed effectiveness against various bacterial and fungal strains (Baviskar et al., 2013).
Antitumor Applications
- Research on 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings demonstrated considerable antitumor activity against several cancer cell lines, indicating the potential of such structures for cancer treatment (Yurttaş et al., 2015).
- A study on new 5-substituted thiazolo[3,2-b][1,2,4]triazol-6-ones synthesized as possible anticancer agents revealed potent anticancer activity on renal cancer, leukemia, colon cancer, breast cancer, and melanoma cell lines (Lesyk et al., 2007).
Mechanism of Action
The mechanism of action of similar thiazole derivatives has been studied in the context of their antimicrobial and anticancer activities . These compounds have shown promising antimicrobial activity by blocking the biosynthesis of certain bacterial lipids . They have also shown anticancer activity against various cancer cell lines.
Future Directions
properties
IUPAC Name |
N-[4-[2-[2-(4-chlorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethylsulfamoyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN5O3S2/c1-13(27)23-16-6-8-18(9-7-16)31(28,29)22-11-10-17-12-30-20-24-19(25-26(17)20)14-2-4-15(21)5-3-14/h2-9,12,22H,10-11H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUYMUBFXPXLVHR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN5O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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